![molecular formula C16H23ClN2O2 B8798192 Tert-butyl 4-[(3-chlorophenyl)methyl]piperazine-1-carboxylate CAS No. 305860-09-7](/img/structure/B8798192.png)
Tert-butyl 4-[(3-chlorophenyl)methyl]piperazine-1-carboxylate
Cat. No. B8798192
M. Wt: 310.82 g/mol
InChI Key: RBHSRNNKRAPSFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][NH:11][CH2:12][CH2:13]1.[C:23]([OH:24])(=[O:25])[CH3:26].[CH3:33][CH2:34][O:35][C:36]([CH3:37])=[O:38].[Cl:14][c:15]1[cH:16][c:17]([CH:18]=[O:19])[cH:20][cH:21][cH:22]1.[Cl:29][CH:30]([Cl:31])[CH3:32].[Na+:28].[OH-:27]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][N:11]([CH2:18][c:17]2[cH:16][c:15]([Cl:14])[cH:22][cH:21][cH:20]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)N1CCNCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1cccc(Cl)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)(C)OC(=O)N1CCN(Cc2cccc(Cl)c2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
